Cas no 1691189-62-4 (2-(5-bromo-1,3-thiazol-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(5-bromo-1,3-thiazol-2-yl)-2-methylpropanenitrile
• CAS No: 1691189-62-4
• MF: C₇H₇BrN₂S
• MW: 231.112879037857
• CID: 6546380
• PubChem ID: 103097195
• Update Time: 2025-05-21

2-(5-bromo-1,3-thiazol-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1,3-thiazol-2-yl)-2-methylpropanenitrile
• 1691189-62-4
• EN300-1914144

• Inchi： 1S/C7H7BrN2S/c1-7(2,4-9)6-10-3-5(8)11-6/h3H,1-2H3
• InChI Key： RVCVWQGQAUZOGN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#N)(C)C)S1

Computed Properties

• Exact Mass: 229.95133g/mol
• Monoisotopic Mass: 229.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-(5-bromo-1,3-thiazol-2-yl)-2-methylpropanenitrile

2-(5-Bromo-1,3-thiazol-2-yl)-2-methylpropanenitrile

The compound 2-(5-bromo-1,3-thiazol-2-yl)-2-methylpropanenitrile (CAS No. 1691189-62-4) is a highly specialized organic chemical with a unique structure that combines a thiazole ring, a bromine substituent, and a nitrile group. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science due to its versatile reactivity and potential applications in drug discovery and advanced materials. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical transformations. The presence of the bromo group at the 5-position of the thiazole ring introduces additional reactivity, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the role of 2-(5-bromo-1,3-thiazol-2-yl)-2-methylpropanenitrile in the development of bioactive molecules. Researchers have explored its potential as a precursor for synthesizing complex heterocyclic compounds with therapeutic properties. For instance, the compound has been utilized in the construction of antimicrobial agents and anti-inflammatory drugs, where the thiazole moiety plays a critical role in modulating biological activity. The nitrile group at the 2-position further enhances the compound's versatility, enabling it to undergo cyanide-mediated reactions such as nucleophilic substitutions and additions.

The synthesis of 2-(5-bromo-1,3-thiazol-2-yl)-2-methylpropanenitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclization of an appropriate thioamide or thioester to form the thiazole ring, followed by bromination at the 5-position using bromine or brominating agents. The introduction of the nitrile group is often achieved through nucleophilic substitution or alkylation reactions. The optimization of these steps is crucial to ensure high yields and purity of the final product.

In terms of applications, 2-(5-bromo-1,3-thiazol-2-yl)-2-methylpropanenitrile has shown promise in the development of advanced materials such as polymers and coordination complexes. The bromine substituent allows for easy functionalization through substitution reactions, enabling the incorporation of this compound into larger molecular frameworks. For example, researchers have explored its use in creating stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH.

From an environmental standpoint, understanding the behavior and fate of CAS No. 1691189-62-4 in different ecosystems is essential for ensuring its safe use and disposal. Studies have indicated that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic environments. However, further research is needed to assess its long-term persistence and potential bioaccumulation in various organisms.

Looking ahead, the continued exploration of 2-(5-bromo-1,3-thiazol-2-yl)-2-methylpropanenitrile is expected to yield new insights into its chemical reactivity and biological activity. Its unique combination of functional groups makes it an invaluable tool for chemists seeking to design novel molecules with tailored properties. As research progresses, this compound will undoubtedly play a pivotal role in advancing both academic and industrial applications across multiple disciplines.